Cas no 89023-46-1 (1-Naphthalenesulfonic acid, 3-hydroxy-7-[(2-nitro-4-sulfophenyl)amino]-)

• Product Name: 1-Naphthalenesulfonic acid, 3-hydroxy-7-[(2-nitro-4-sulfophenyl)amino]-
• CAS No: 89023-46-1
• MF: C₁₆H₁₂N₂O₉S₂
• MW: 440.404481887817
• CID: 615565
• PubChem ID: 71321536
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 3-hydroxy-7-[(2-nitro-4-sulfophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 3-hydroxy-7-[(2-nitro-4-sulfophenyl)amino]-
• 3-hydroxy-7-(2-nitro-4-sulfoanilino)naphthalene-1-sulfonic acid
• SCHEMBL10709974
• DTXSID40751342
• 89023-46-1

• Inchi： 1S/C16H12N2O9S2/c19-11-5-9-1-2-10(6-13(9)16(7-11)29(25,26)27)17-14-4-3-12(28(22,23)24)8-15(14)18(20)21/h1-8,17,19H,(H,22,23,24)(H,25,26,27)
• InChI Key： JHOXTVPHOJWWLI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C=CC(=CC2=1)NC1C=CC(=CC=1[N+](=O)[O-])S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 439.99842231g/mol
• Monoisotopic Mass: 439.99842231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 204Ų